Cas no 1881295-93-7 (1-(Benzyloxy)-4-chloro-2,3-difluorobenzene)

• Product Name: 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene
• CAS No: 1881295-93-7
• MF: C₁₃H₉ClF₂O
• MW: 254.659769773483
• CID: 5073798
• Update Time: 2025-05-20

1-(Benzyloxy)-4-chloro-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(BENZYLOXY)-4-CHLORO-2,3-DIFLUOROBENZENE
• 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene

• Inchi： 1S/C13H9ClF2O/c14-10-6-7-11(13(16)12(10)15)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： QYQXFSOZLXZIHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)F)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene

Recent Advances in the Study of 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene (CAS: 1881295-93-7)

1-(Benzyloxy)-4-chloro-2,3-difluorobenzene (CAS: 1881295-93-7) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors of protein kinases, which are critical targets in cancer therapy. The compound's unique fluorination pattern and benzyloxy group were found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug design.

In addition to its applications in oncology, recent research has also investigated the antimicrobial properties of derivatives synthesized from 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene. A study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited promising activity against drug-resistant bacterial strains, suggesting potential for use in combating antibiotic resistance. The structural flexibility of this compound allows for facile modification, enabling the optimization of pharmacological properties.

From a synthetic chemistry perspective, advancements in the efficient preparation of 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene have been achieved through innovative catalytic methods. A 2022 publication in Organic Process Research & Development detailed a scalable and environmentally friendly route using palladium-catalyzed cross-coupling reactions, which significantly improved yield and reduced waste generation. These developments are critical for the large-scale production of this compound for further preclinical and clinical studies.

In conclusion, 1-(Benzyloxy)-4-chloro-2,3-difluorobenzene (CAS: 1881295-93-7) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its versatility as a building block for drug discovery, coupled with recent synthetic and biological advancements, underscores its potential to contribute to the development of next-generation therapeutics. Future research directions may include further exploration of its mechanism of action and the optimization of its derivatives for enhanced efficacy and safety profiles.